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Compound Focus: Roxindole Hydrochloride

CAS No.: 108050-82-4

Cat. No.: S004222

Physical Properties & Solubility

The table below summarizes key physical properties and solubility data for roxindole hydrochloride [1] [2]
[3].

Property Value /| Description

Molecular Formula Cy3H,7CIN,O [1] [4] [2]

Molecular Weight 382.93 g/mol [1] [4] [2]

CAS Number 108050-82-4 [1] [4] [2]

Purity >98% [1] [3]

Appearance White to off-white solid powder [1] [2]
Solubility in DMSO 50 mg/mL (130.57 mM) [1] [2] [3]
Solubility in Water 1 mg/mL (2.61 mM) [1] [2]
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> Important Note on DMSO: The product information specifically states that "Hygroscopic DMSO has a
significant impact on the solubility of product, please use newly opened DMSO" [2]. Using old, moisture-

absorbed DMSO can lead to precipitation and inaccurate concentrations.

Storage and Handling Instructions

Proper storage is critical for maintaining the stability of roxindole hydrochloride.

e Powder Storage: Store the powder at -20°C in a tightly sealed container. It should be protected
from light and exposure to moisture (e.g., stored under nitrogen or in a desiccator) [1] [4] [2].
e Stock Solution Storage:
o For short-term use (about one month), stock solutions in DMSO can be stored at -20°C [1] [2].
o For long-term storage (up to 6 months), keep stock solutions at -80°C [1] [2].
o Always protect solutions from light and store them under nitrogen if possible to prevent
degradation and moisture absorption [1] [2].
¢ Safety and Handling:
o The compound is classified as Harmful if swallowed (H302) and Very toxic to aquatic life
with long lasting effects (H410) [4].
o Handle with personal protective equipment (safety goggles, gloves, protective clothing) and use
only in areas with appropriate exhaust ventilation. Avoid dust formation [4].
o Collect spillage and dispose of contents according to local regulations at an approved waste
disposal plant [4].

Experimental Preparation Protocols

Here are detailed methodologies for preparing stock solutions and in vivo formulations.

Protocol 1: Preparing a DMSO Stock Solution
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Start: Weigh Roxindole HCI powder

:

Add calculated volume
of dry, fresh DMSO

;

Warm gently at 37°C
if needed

:

Brief sonication
in ultrasonic bath

No

Vortex to ensure
complete dissolution

Solution clear?

Click to download full resolution via product page

Example Calculation: To prepare 1 mL of a 50 mM stock solution:

e Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
e Mass = 0.050 mol/L x 0.001 L x 382.93 g/mol = 19.15 mg
e Dissolve 19.15 mg of powder in 1 mL of DMSO to achieve the final concentration [1].
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Protocol 2: Preparing In Vivo Formulations

The table below outlines three common formulations for in vivo studies. Always add co-solvents

sequentially from left to right [1] [2].

Formulation Composition Preparation Example (for 1 mL)

| Formulation 1 (For oral or SC administration) | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline
[1] [2] | 100 pL DMSO stock + 400 pL PEG300 — mix — add 50 pL Tween-80 — mix — add 450 pL
Saline [1]. | | Formulation 2 (For improved solubility) | 10% DMSO + 90% (20% SBE-B-CD in Saline) [1]
[2] | 100 pL. DMSO stock + 900 pL of 20% SBE-B-CD in Saline — mix [1]. | | Formulation 3 (For long-
term studies >% month) | 10% DMSO + 90% Corn Oil [1] [2] | 100 pL. DMSO stock + 900 pL Corn Oil -

mix [1]. |

> Note on Use: It is recommended to prepare and use the working solution on the same day [5].

Troubleshooting Common Issues

e Problem: Precipitation in stock solution.

o Cause: The DMSO used was hygroscopic and absorbed water, or the solution was stored
improperly.

o Solution: Use a newly opened bottle of dry DMSO. Warm the solution gently at 37°C and
sonicate briefly. If precipitation persists, consider making a fresh stock at a slightly lower
concentration [2].

e Problem: Inconsistent biological activity in assays.

o Cause: Degraded compound due to repeated freeze-thaw cycles, exposure to light, or
inaccurate concentration from a poorly dissolved stock.

o Solution: Prepare single-use aliquots of the stock solution. Always protect the compound from
light. Ensure the powder is fully dissolved before use and verify your calculations [1] [2].

Key Takeaways for Researchers

e DMSO Quality is Critical: The number one rule for working with roxindole hydrochloride is to use
fresh, dry DMSO to avoid solubility issues caused by moisture [2].
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e Protect from Light and Moisture: The compound is light-sensitive and requires storage in a tightly
sealed container, preferably under inert gas, both as a powder and in solution [1] [2].

¢ Follow Sequential Formulation: When preparing in vivo doses, add co-solvents in the specified
sequence to maintain clarity and solubility [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (EMD 38362) | Dopamine... | Invivochem Roxindole hydrochloride [invivochem.com]
2. Roxindole hydrochloride (Synonyms: EMD 38362) [medchemexpress.com|

3. Roxindole hydrochloride (CAS 108050-82-4) [rndsystems.com]

4. Roxindole hydrochloride|108050-82-4|MSDS [dcchemicals.com]

5. | CAS... | Manufacturer BioCrick Roxindole hydrochloride [biocrick.com]

To cite this document: Smolecule. [roxindole hydrochloride handling instructions hygroscopic DMSO
impact]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b004222#roxindole-hydrochloride-handling-instructions-

hygroscopic-dmso-impact]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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